Cas no 2138572-98-0 ((5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine)

• Product Name: (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine
• CAS No: 2138572-98-0
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6326356
• PubChem ID: 165498739
• Update Time: 2025-05-20

(5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2138572-98-0
• (5-{5-[(diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine
• EN300-1155376
• (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine

• Inchi： 1S/C12H22N4O2/c1-3-16(4-2)8-11-14-12(15-18-11)10-6-5-9(7-13)17-10/h9-10H,3-8,13H2,1-2H3
• InChI Key： PJQZKLBYZIWMHA-UHFFFAOYSA-N
• SMILES： O1C(C2=NOC(CN(CC)CC)=N2)CCC1CN

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.4Ų

Additional information on (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine

Comprehensive Overview of (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine (CAS No. 2138572-98-0)

The compound (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine, identified by its CAS No. 2138572-98-0, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining a 1,2,4-oxadiazole ring with a tetrahydrofuran moiety, making it a promising candidate for various pharmaceutical applications. Researchers and industry professionals are increasingly interested in its potential due to its bioactive properties and structural versatility.

One of the key highlights of this compound is its diethylaminomethyl substitution, which enhances its solubility and bioavailability. This modification is particularly relevant in the context of central nervous system (CNS) drug development, a hot topic in current pharmaceutical research. With the growing demand for novel neurotherapeutic agents, (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine has garnered attention for its potential to cross the blood-brain barrier (BBB), a critical factor in treating neurological disorders.

In addition to its pharmaceutical potential, this compound is also being explored for its role in catalysis and material science. The 1,2,4-oxadiazole ring is known for its stability and electron-rich nature, making it a valuable building block in heterocyclic chemistry. Recent studies have highlighted its utility in designing fluorescent probes and sensors, aligning with the rising interest in molecular imaging technologies.

The synthesis of (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine involves multi-step organic transformations, including cyclization and functional group interconversion. These processes are optimized to achieve high yields and purity, ensuring its suitability for further research and development. As the pharmaceutical industry shifts toward green chemistry practices, efforts are underway to refine the synthesis of this compound using environmentally friendly methodologies.

From a commercial perspective, the demand for specialty chemicals like (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine is on the rise. Companies specializing in custom synthesis and contract research are actively offering this compound to support academic and industrial projects. Its CAS No. 2138572-98-0 serves as a unique identifier, facilitating seamless procurement and regulatory compliance.

In conclusion, (5-{5-[(Diethylamino)methyl]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methanamine stands out as a versatile and highly functionalized molecule with broad applications in drug discovery, material science, and chemical biology. Its unique structural features and bioactive potential make it a subject of ongoing research, reflecting the dynamic nature of modern chemical innovation.